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Compound of Interest

Compound Name: Sodium chromate

Cat. No.: B153921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, toxicological

profile, and key applications of sodium chromate. The information is presented to support

research, development, and safety protocols in a professional laboratory setting. All

quantitative data has been summarized into structured tables for ease of comparison, and

detailed methodologies for cited experiments are provided.

Physicochemical Properties
Sodium chromate is an inorganic compound that exists as a yellow, crystalline solid.[1] It is

hygroscopic and readily dissolves in water to form an alkaline solution.[1][2]
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Property Value References

Molecular Formula Na₂CrO₄ [1]

Molar Mass 161.97 g/mol [1]

Appearance Yellow crystalline solid [1]

Melting Point 792 °C (1458 °F) [1]

Boiling Point Decomposes [1]

Density 2.698 g/cm³ [1]

Solubility in Water

31.8 g/100 mL (0 °C)84.5

g/100 mL (25 °C)126.7 g/100

mL (100 °C)

[1]

pH of Aqueous Solution Alkaline [1][2]

Toxicological Data
Sodium chromate is classified as a toxic and carcinogenic substance. Exposure through

inhalation, ingestion, or skin contact can be harmful.[1] As a hexavalent chromium compound, it

is recognized as a human carcinogen by multiple international agencies.[3][4]

Parameter Value Species Route References

LD50 (Oral) 52 mg/kg Rat Oral [3]

LD50 (Dermal) 1,600 mg/kg Rabbit Dermal [3]

LC50 (Inhalation) 100 mg/m³ (4 h) Rat Inhalation [3]

Carcinogenicity:
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Agency Classification References

IARC
Group 1: Carcinogenic to

humans
[3]

NTP
Known to be a human

carcinogen
[3]

Reactivity and Chemical Behavior
Sodium chromate is a strong oxidizing agent and reacts with combustible and reducing

materials.[5] It is incompatible with strong acids, with which it reacts to form sodium

dichromate.[6][7]

Reaction with Acid (Hydrochloric Acid): In an acidic environment, sodium chromate is

converted to sodium dichromate.[7]

2 Na₂CrO₄ + 2 HCl → Na₂Cr₂O₇ + 2 NaCl + H₂O[7]

This equilibrium is pH-dependent. The diagram below illustrates this relationship.

Sodium Chromate (CrO4^2-) Sodium Dichromate (Cr2O7^2-)
 + 2H+
 + 2OH-

Acid (H+)

Base (OH-)

Click to download full resolution via product page

Figure 1: pH-dependent equilibrium between chromate and dichromate.

Industrial and Research Applications
Sodium chromate has several industrial and research applications, primarily owing to its

properties as a corrosion inhibitor and an oxidizing agent.
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Corrosion Inhibition: It is widely used in the petroleum industry and in cooling water systems

to protect metal surfaces from corrosion by forming a passive layer.[8][9]

Pigment and Dye Manufacturing: It serves as a precursor in the production of various

chromium-based pigments and is used as a dyeing auxiliary in the textile industry.[9][10]

Wood Preservation: Sodium chromate is utilized as a wood preservative to protect against

fungi and insects.[10]

Organic Synthesis: In a laboratory setting, it can be used as an oxidant to convert primary

alcohols to carboxylic acids and secondary alcohols to ketones.[6]

The following diagram illustrates the workflow for evaluating its efficacy as a corrosion inhibitor.
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Prepare Standard Solutions

Add Acid and
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Allow for Color Development
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Plot Calibration Curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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